N'-{3-allyl-4-[(4-bromobenzyl)oxy]benzylidene}-2-[(3-bromobenzyl)thio]acetohydrazide

• IUPAC Name: N-[(E)-[4-[(4-bromophenyl)methoxy]-3-prop-2-enylphenyl]methylideneamino]-2-[(3-bromophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C26H24Br2N2O2S/c1-2-4-22-13-20(9-12-25(22)32-16-19-7-10-23(27)11-8-19)15-29-30-26(31)18-33-17-21-5-3-6-24(28)14-21/h2-3,5-15H,1,4,16-18H2,(H,30,31)/b29-15+
• InChI Key: VUVZDVWRONUYND-WKULSOCRSA-N
• Canonical SMILES: C=CCC1=C(C=CC(=C1)C=NNC(=O)CSCC2=CC(=CC=C2)Br)OCC3=CC=C(C=C3)Br
• Isomeric SMILES: C=CCC1=C(C=CC(=C1)/C=N/NC(=O)CSCC2=CC(=CC=C2)Br)OCC3=CC=C(C=C3)Br
• Molecular Formula: C26H24Br2N2O2S
• Molecular Weight: 588.4 g/mol

Description

This compound is a type of organic compound known as an acetohydrazide, which is a derivative of hydrazine where a hydrazino group is substituted by an acyl group. It contains multiple functional groups including an allyl group, a benzylidene group, and a thioacetohydrazide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzylidene group through a condensation reaction, and the introduction of the allyl and bromobenzyl groups through substitution reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution reactions at the benzylidene group, and nucleophilic substitution reactions at the bromobenzyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would likely be influenced by the polar nature of the acetohydrazide group, while its reactivity could be influenced by the presence of the allyl and bromobenzyl groups.